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Compound of Interest

Compound Name: 2-Fluoro-5-methylhex-3-ene

Cat. No.: B15413833 Get Quote

This guide provides a detailed overview of the molecular properties of 2-Fluoro-5-methylhex-
3-ene, tailored for researchers, scientists, and professionals in drug development.

Molecular Formula and Structure
2-Fluoro-5-methylhex-3-ene is an unsaturated organofluorine compound. Its structure

consists of a six-carbon hexane backbone with a double bond located at the third carbon, a

fluorine atom at the second carbon, and a methyl group at the fifth carbon. This arrangement

results in the molecular formula C7H13F.[1]

Molecular Weight
The molecular weight of a compound is determined by the sum of the atomic weights of its

constituent atoms. For 2-Fluoro-5-methylhex-3-ene, the calculation is based on the atomic

weights of carbon, hydrogen, and fluorine.

Element Symbol Count
Atomic Weight
(amu)

Total Weight
(amu)

Carbon C 7 ~12.011[2][3] 84.077

Hydrogen H 13 ~1.008[4][5][6] 13.104

Fluorine F 1 ~18.998[7][8][9] 18.998

Total ~116.179
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The calculated molecular weight is approximately 116.18 g/mol , a value confirmed by

computational data.[1]

Physicochemical Properties
While extensive experimental data for 2-Fluoro-5-methylhex-3-ene is not widely published,

computational models provide estimations of its key physicochemical properties. These

properties are crucial for understanding its behavior in various chemical and biological systems.

Property Value

Molecular Weight 116.18 g/mol [1]

Molecular Formula C7H13F[1]

IUPAC Name (Z)-2-fluoro-5-methylhex-3-ene[1]

CAS Number 207305-96-2[10]

Experimental Protocols
Detailed experimental protocols for the synthesis of 2-Fluoro-5-methylhex-3-ene are not

readily available in public literature. However, a general approach to its synthesis can be

conceptualized based on established organic chemistry principles. The following diagram

illustrates a logical workflow for the characterization of this and similar novel compounds.
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A logical workflow for the synthesis and characterization of 2-Fluoro-5-methylhex-3-ene.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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